Cas no 898786-07-7 (6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one)

• Product Name: 6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one
• CAS No: 898786-07-7
• MF: C₁₃H₁₄ClF₃O₂
• MW: 294.697273731232
• MDL: MFCD07700071
• CID: 994300
• PubChem ID: 24726779
• Update Time: 2025-10-29

6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one
• 6-CHLORO-1-OXO-1-(4-TRIFLUOROMETHOXYPHENYL)HEXANE
• MFCD07700071
• 898786-07-7
• MS-20963
• AKOS016022514
• DTXSID00645172
• 6-Chloro-1-[4-(trifluoromethoxy)phenyl]-1-hexanone

• MDL： MFCD07700071
• Inchi： 1S/C13H14ClF3O2/c14-9-3-1-2-4-12(18)10-5-7-11(8-6-10)19-13(15,16)17/h5-8H,1-4,9H2
• InChI Key： CAXGQIDURIQBPW-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 294.06300
• Monoisotopic Mass: 294.0634419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.56710

Additional information on 6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one

Comprehensive Overview of 6-Chloro-1-[4-(Trifluoromethoxy)Phenyl]Hexan-1-One (CAS No. 898786-07-7)

6-Chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one (CAS No. 898786-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ketone derivative, featuring a trifluoromethoxy substituent, is widely studied for its potential applications in drug discovery and material science. Its molecular formula, C₁₃H₁₄ClF₃O₂, highlights the presence of halogen atoms, which often enhance bioavailability and metabolic stability in bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one has surged, driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes or receptors. The compound’s lipophilicity, influenced by the trifluoromethoxy group, makes it a candidate for optimizing drug delivery systems. Additionally, its chlorohexanone backbone offers versatility in synthetic modifications, aligning with trends in fragment-based drug design.

The synthesis of CAS No. 898786-07-7 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. These protocols address growing concerns about compound integrity in preclinical studies—a hot topic in peer-reviewed forums and AI-driven drug development platforms.

Beyond pharmaceuticals, 6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one is explored in agrochemical formulations. The trifluoromethoxy moiety is known to enhance pesticidal activity, resonating with the industry’s push for eco-friendly crop protection. This aligns with global searches for "sustainable agrochemicals" and "low-residue pesticides", reflecting broader environmental awareness.

From a commercial perspective, suppliers of CAS No. 898786-07-7 emphasize GMP compliance and scalable synthesis to meet the needs of contract research organizations (CROs). The compound’s pricing and availability are frequently queried in chemical databases, underscoring its niche market relevance. Regulatory compliance, particularly REACH and FDA guidelines, is another critical discussion point, as users seek clarity on safe handling protocols.

In summary, 6-chloro-1-[4-(trifluoromethoxy)phenyl]hexan-1-one exemplifies the intersection of advanced organic chemistry and applied life sciences. Its dual utility in drug and agrochemical innovation positions it as a compound of enduring interest, with research trajectories likely to expand in tandem with precision medicine and green chemistry trends.